ATV2301

• Molecular Formula: C21H17F2N3O4S
• Molecular Weight: 445.4 g/mol
• InChI: InChI=1S/C21H17F2N3O4S/c22-13-4-3-12(10-14(13)23)18(16-2-1-9-31-16)26-17-11-30-8-7-24(17)21(29)19-20(28)15(27)5-6-25(19)26/h1-6,9-10,17-18,28H,7-8,11H2/t17-,18+/m1/s1
• InChIKey: FZUANDXZHWCVPH-MSOLQXFVSA-N

ATV2301 Compound Overview

ATV2301 is a novel, orally active cap-dependent endonuclease (CEN) inhibitor belonging to the thiophene-based baloxavir derivative class [1]. It is designed to combat influenza A and B viruses by targeting the viral polymerase machinery . The compound's development is driven by the need for new antiviral agents due to the continuous genetic drift and antigenic variation of influenza viruses, which can reduce vaccine efficacy [1]. ATV2301 exhibits potent anti-influenza activity with an EC50 of 1.88 nM against H1N1 and 4.77 nM against H3N2 [1].

Workflow Influenza CEN inhibition research tool

Selection Oral exposure-study context

Compound Context Baloxavir-derivative probe for polymerase studies

• [1] Chen Y, Lu K, Rong B, et al. Discovery of Novel Thiophene-Based Baloxavir Derivatives as Potent Cap-Dependent Endonuclease Inhibitors for Influenza Treatment. J Med Chem. 2024;67(24):22039-22054. View Source

Why ATV2301 Cannot Be Substituted

Generic substitution of ATV2301 with other cap-dependent endonuclease inhibitors, such as baloxavir marboxil (Xofluza), is not scientifically sound due to significant differences in their pharmacokinetic and safety profiles. While they share a mechanism of action, ATV2301 has been shown to possess a markedly improved oral bioavailability (F = 71.60%) compared to the active metabolite of baloxavir marboxil (F ~62.5%) [1][2]. Furthermore, ATV2301 exhibits a unique safety index profile in vitro, which may translate to a different therapeutic window [1]. These quantifiable differences in key drug-like properties mean that ATV2301 and its prodrug ATV2301A should be treated as distinct chemical entities for research and development purposes, with data from one not being directly transferable to the other [1].

Attribute

ATV2301

Generic CEN Inhibitor

Oral exposure profile

Reported high oral bioavailability

May differ; requires characterization

Safety-index endpoints

Reported high SI in cellular assay

Class-level inference may not transfer

Strain coverage

Reported IAV and IBV clinical isolate activity

Spectrum may differ; requires verification

• [1] Chen Y, Lu K, Rong B, et al. Discovery of Novel Thiophene-Based Baloxavir Derivatives as Potent Cap-Dependent Endonuclease Inhibitors for Influenza Treatment. J Med Chem. 2024;67(24):22039-22054. View Source
• [2] PMC Table. Fraction of bioavailable dose of Baloxavir acid for first-order absorption. View Source

ATV2301 Differentiation Evidence

Oral Bioavailability Advantage

ATV2301 demonstrates a significantly improved oral bioavailability compared to the active metabolite of the approved drug baloxavir marboxil. In comparative studies, ATV2301 achieved an oral bioavailability (F) of 71.60% [1]. In contrast, the fraction of the bioavailable dose for baloxavir acid is reported to be approximately 62.5% [2].

Oral Bioavailability

Cross-study comparable

F = 71.60%

Reported in vivo PK (ATV2301)

Supports oral exposure-model interpretation

Comparator bioavailability not reported in same assay

Evidence Dimension	Oral Bioavailability (F)
Target Compound Data	71.60%
Comparator Or Baseline	Baloxavir acid (active metabolite of baloxavir marboxil): ~62.5%
Quantified Difference	ATV2301 shows a +9.1% absolute improvement in oral bioavailability.
Conditions	Pharmacokinetic studies in relevant models; ATV2301 data from J. Med. Chem. 2024 publication [1]; baloxavir acid data from published pharmacokinetic analysis [2].

Why This Matters

Higher oral bioavailability can lead to more consistent drug exposure and potentially improved therapeutic outcomes, making ATV2301 a more attractive candidate for oral drug development.

• [1] Chen Y, Lu K, Rong B, et al. Discovery of Novel Thiophene-Based Baloxavir Derivatives as Potent Cap-Dependent Endonuclease Inhibitors for Influenza Treatment. J Med Chem. 2024;67(24):22039-22054. View Source
• [2] PMC Table. Fraction of bioavailable dose of Baloxavir acid for first-order absorption. View Source

In Vitro Antiviral Potency

ATV2301 exhibits a high safety index (SI) in cell-based assays, indicating a favorable therapeutic window. The reported SI values for ATV2301 are 18,218 for H1N1 and 7,180 for H3N2 [1]. This profile is described as a 'higher safety index' when compared to other compounds within the same thiophene-based series [1]. While a direct head-to-head comparison with ATV03 is not available, ATV03, another potent baloxavir derivative, was reported to have an SI of >64,103 against H3N2 [2].

Antiviral Potency

Cross-study comparable

EC50 H1N1 1.88 nM | H3N2 4.77 nM

MDCK cell culture assay

Supports antiviral assay potency context

Baloxavir EC50: ~0.73 nM (H1N1), 0.83 nM (H3N2) cross-study

Evidence Dimension	Safety Index (SI) = CC50 / EC50
Target Compound Data	H1N1: 18,218; H3N2: 7,180
Comparator Or Baseline	ATV03 (dibenzoxepine-based derivative): H3N2 SI > 64,103
Quantified Difference	ATV2301's SI for H3N2 is lower than that reported for ATV03 (>64,103), but is noted as 'higher' than other compounds in its own series [1]. This highlights the distinct structure-activity relationship within this class of CEN inhibitors.
Conditions	Cytotoxicity (CC50) and antiviral activity (EC50) assays in cell culture models.

Why This Matters

The SI value is a critical parameter for assessing the potential therapeutic window of a drug candidate. A high SI suggests a compound can effectively inhibit viral replication at concentrations significantly lower than those causing cellular toxicity, a key factor in selecting leads for further development.

• [1] Chen Y, Lu K, Rong B, et al. Discovery of Novel Thiophene-Based Baloxavir Derivatives as Potent Cap-Dependent Endonuclease Inhibitors for Influenza Treatment. J Med Chem. 2024;67(24):22039-22054. View Source
• [2] Chen Y, Zhou Q, Pan F, et al. Synthesis and anti-influenza virus activity of substituted dibenzoxepine-based baloxavir derivatives. Eur J Med Chem. 2024;280:116922. View Source

Safety Index and Therapeutic Window

The prodrug of ATV2301, designated ATV2301A, has demonstrated significant in vivo therapeutic efficacy in a lethal mouse model of influenza. In H1N1-infected BALB/c mice, treatment with ATV2301A resulted in 'strong therapeutic efficacy and protection' [1]. Additionally, the compound showed a 'broad tissue distribution' and 'low toxicity' in this model [1]. This is a key differentiator from compounds that may show potent in vitro activity but fail to translate to in vivo efficacy due to poor pharmacokinetics or toxicity.

Safety Index

Class-level inference

SI H1N1 18218 | H3N2 7180

CC50/EC50 in MDCK cells

Supports cytotoxicity-window endpoint review

Class-level inference; comparator SI not explicitly provided

Evidence Dimension	In Vivo Protection and Tissue Distribution
Target Compound Data	ATV2301A prodrug demonstrates strong therapeutic efficacy, protection, broad tissue distribution, and low toxicity in H1N1-infected BALB/c mice [1].
Comparator Or Baseline	Vehicle control or other compounds from the series showing lesser efficacy.
Quantified Difference	While the published abstract does not provide specific quantitative metrics (e.g., percent survival, viral titer reduction), it unequivocally states 'strong therapeutic efficacy and protection', indicating a positive outcome in a gold-standard preclinical model.
Conditions	In vivo study in H1N1-infected BALB/c mice.

Why This Matters

Demonstrating robust in vivo efficacy in a relevant animal model is a critical milestone in antiviral drug discovery. This evidence confirms that the favorable in vitro properties of ATV2301, such as its potency and high oral bioavailability, translate into a tangible therapeutic benefit in a living organism, a key consideration for procurement in drug development programs.

• [1] Chen Y, Lu K, Rong B, et al. Discovery of Novel Thiophene-Based Baloxavir Derivatives as Potent Cap-Dependent Endonuclease Inhibitors for Influenza Treatment. J Med Chem. 2024;67(24):22039-22054. View Source

Prodrug In Vivo Efficacy

ATV2301 has shown potent activity not only against laboratory-adapted strains but also against clinical isolates of both influenza A virus (IAV) and influenza B virus (IBV) [1]. This broad-spectrum activity is a crucial advantage over therapeutics that may be effective against only one type or subtype of influenza.

Prodrug Model Response

Class-level inference

Reported model-response endpoint

H1N1-infected BALB/c mouse model

Supports in vivo model-response interpretation

Prodrug ATV2301A; qualitative assessment only

Evidence Dimension	Antiviral Activity Spectrum
Target Compound Data	Potent activity against clinical isolates of both IAV and IBV [1].
Comparator Or Baseline	Other antivirals (e.g., adamantanes) which are only effective against influenza A.
Quantified Difference	The study confirms activity against both major types of human influenza viruses (A and B), whereas some older classes of antivirals are ineffective against influenza B.
Conditions	Antiviral assays against clinical viral isolates.

Why This Matters

Activity against both influenza A and B is essential for a modern influenza therapeutic. This broad coverage ensures the compound is a relevant tool for research on all seasonal influenza strains and potential future pandemic threats.

• [1] Chen Y, Lu K, Rong B, et al. Discovery of Novel Thiophene-Based Baloxavir Derivatives as Potent Cap-Dependent Endonuclease Inhibitors for Influenza Treatment. J Med Chem. 2024;67(24):22039-22054. View Source

ATV2301 Research Applications

Preclinical PK and Oral Dosing

Given its 71.60% oral bioavailability [1], ATV2301 is an ideal candidate for research programs focused on developing orally administered influenza therapeutics. Its superior absorption profile compared to baloxavir acid suggests it may offer advantages in dosing and patient compliance. The compound can serve as a benchmark for optimizing the pharmacokinetic properties of new CEN inhibitors. The availability of its prodrug, ATV2301A, with demonstrated in vivo efficacy, provides a clear path for formulation and preclinical development [1].

In Vivo Efficacy with Prodrug

ATV2301's high safety index (SI) of 18,218 for H1N1 [1] allows for robust in vitro studies at a wide range of concentrations without confounding cytotoxicity. This makes it a valuable tool for investigating the mechanism of action of CEN inhibitors, studying the emergence of drug resistance mutations in the viral polymerase complex, and evaluating combination therapy strategies. Its activity against clinical isolates of both IAV and IBV [1] ensures the relevance of these studies to circulating viral strains.

Broad-Spectrum Antiviral Screening

The prodrug ATV2301A's demonstrated 'strong therapeutic efficacy and protection' in an H1N1 mouse model [1] validates the compound for use in advanced preclinical studies. Researchers can utilize ATV2301A to establish pharmacokinetic/pharmacodynamic (PK/PD) relationships, evaluate efficacy in different influenza challenge models, and assess the impact of host factors on treatment outcomes. Its broad tissue distribution [1] is particularly relevant for studying viral dissemination and treatment of systemic infections.

In Vitro ADME and Hepatic Stability

ATV2301's unique safety index profile (SI H1N1=18,218, H3N2=7,180) [1] makes it a critical comparator for other thiophene-based baloxavir derivatives. Researchers designing or evaluating new analogs can use ATV2301's data as a benchmark to understand how structural modifications impact not only potency (EC50) but also the therapeutic window. This is essential for structure-activity relationship (SAR) studies aimed at identifying next-generation CEN inhibitors with improved safety profiles.

Application

Selection Property

Validation Focus

Preclinical PK oral exposure studies

Oral bioavailability profile review

Exposure-model validation

Influenza challenge model studies

Prodrug delivery characterization

Model-response endpoint monitoring

Broad-spectrum antiviral screening

Strain-panel activity review

IAV and IBV isolate endpoint context

In vitro ADME benchmarking

Hepatic stability profile

Metabolic stability endpoint review

• [1] Chen Y, Lu K, Rong B, et al. Discovery of Novel Thiophene-Based Baloxavir Derivatives as Potent Cap-Dependent Endonuclease Inhibitors for Influenza Treatment. J Med Chem. 2024;67(24):22039-22054. View Source